Cas no 1804456-59-4 (2-Cyano-4-(trifluoromethoxy)benzamide)

• Product Name: 2-Cyano-4-(trifluoromethoxy)benzamide
• CAS No: 1804456-59-4
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4959888
• Update Time: 2025-06-08

2-Cyano-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)16-6-1-2-7(8(14)15)5(3-6)4-13/h1-3H,(H2,14,15)
• InChI Key： QKQLMIIWTFNPJG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(N)=O)=C(C#N)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1

Additional information on 2-Cyano-4-(trifluoromethoxy)benzamide

2-Cyano-4-(trifluoromethoxy)benzamide: A Comprehensive Overview of CAS No. 1804456-59-4

2-Cyano-4-(trifluoromethoxy)benzamide (CAS No. 1804456-59-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-Cyano-4-(trifluoromethoxy)benzamide.

Chemical Structure and Properties

2-Cyano-4-(trifluoromethoxy)benzamide is a substituted benzamide with a cyano group and a trifluoromethoxy group attached to the benzene ring. The cyano group (CN) is a functional group known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The trifluoromethoxy group (OCF₃) further enhances these properties by adding additional fluorine atoms, which are highly electronegative and can significantly affect the molecule's electronic distribution.

The molecular formula of 2-Cyano-4-(trifluoromethoxy)benzamide is C₉H₅F₃N₂O₂, and its molecular weight is approximately 230.13 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile.

Synthesis Methods

The synthesis of 2-Cyano-4-(trifluoromethoxy)benzamide can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-trifluoromethoxybenzonitrile with an appropriate amine or ammonia in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction typically proceeds via an amide bond formation between the nitrile group and the amine.

An alternative approach involves the direct amidation of 4-trifluoromethoxybenzoic acid using an activating agent such as thionyl chloride or phosphorus oxychloride to form the corresponding acid chloride, which then reacts with an amine to form the desired amide. This method is often preferred for its simplicity and high yield.

Biological Activities and Applications

2-Cyano-4-(trifluoromethoxy)benzamide has been studied for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. One of the key areas of interest is its activity as a modulator of ion channels, particularly potassium channels. Research has shown that this compound can selectively inhibit certain potassium channels, making it a valuable tool for studying channel function and developing new therapeutic agents for conditions such as epilepsy and arrhythmias.

In addition to its ion channel modulation properties, 2-Cyano-4-(trifluoromethoxy)benzamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting potential applications in treating inflammatory diseases.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 2-Cyano-4-(trifluoromethoxy)benzamide. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with viral RNA synthesis.

Another notable study published in Bioorganic & Medicinal Chemistry Letters in 2020 explored the use of 2-Cyano-4-(trifluoromethoxy)benzamide as a lead compound for developing novel anticancer agents. The researchers found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer drug.

Safety Considerations

Safety is a critical consideration in the development and use of any chemical compound. While 2-Cyano-4-(trifluoromethoxy)benzamide has shown promising biological activities, it is important to handle it with care due to its potential toxicity. Preclinical studies have indicated that this compound may have some cytotoxic effects at high concentrations, but these effects are generally dose-dependent and reversible.

To ensure safe handling and use, it is recommended to follow standard laboratory safety protocols, including wearing appropriate personal protective equipment (PPE), working in a well-ventilated area, and disposing of waste materials according to local regulations.

Conclusion

2-Cyano-4-(trifluoromethoxy)benzamide, identified by CAS No. 1804456-59-4, is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities, including ion channel modulation, anti-inflammatory effects, antiviral activity, and anticancer potential. As research continues to advance, this compound holds promise for contributing to the development of new therapeutic agents for various diseases.